methyl 4-[2-({[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)carbonohydrazonoyl]benzoate

• IUPAC Name: methyl 4-[(E)-[[2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetyl]hydrazinylidene]methyl]benzoate
• InChI: InChI=1S/C24H20N6O3S/c1-33-23(32)19-9-7-17(8-10-19)15-26-27-21(31)16-34-24-29-28-22(18-11-13-25-14-12-18)30(24)20-5-3-2-4-6-20/h2-15H,16H2,1H3,(H,27,31)/b26-15+
• InChI Key: MEDOYRRCEYIQIE-CVKSISIWSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=NNC(=O)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC=NC=C4
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)/C=N/NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC=NC=C4
• Molecular Formula: C24H20N6O3S
• Molecular Weight: 472.5 g/mol

Description

Methyl 4-[2-({[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)carbonohydrazonoyl]benzoate is a useful research compound. Its molecular formula is C24H20N6O3S and its molecular weight is 472.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 472.13175969 g/mol and the complexity rating of the compound is 690. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Synthesis

• Methyl 4-[2-({[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)carbonohydrazonoyl]benzoate and similar compounds are used in synthesizing various heterocyclic systems. These include pyrido[1,2-a]pyrimidin-4-ones, pyrimido[1,2-b]pyridazin-4-ones, and thiazolo[3,2-a]pyrimidin-5-ones. The removal of the benzyloxycarbonyl group in some derivatives leads to the formation of amino-substituted heterocycles, showcasing the versatility of such compounds in heterocyclic chemistry (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).

Synthesis of Pyridine Derivatives

• Research shows the use of these compounds in the creation of pyridine and fused pyridine derivatives, highlighting their significance in the synthesis of complex organic molecules. This includes the creation of isoquinoline derivatives, 6-amino-4-methyl-2-phenyl-5-pyridinecarbonitrile, and pyrazolo-[3,4-b]-pyridine derivatives (Al-Issa, 2012).

Antioxidant Activity

• Derivatives of such compounds have been studied for their potential antioxidant activities. For instance, ketone derivatives of gallic hydrazide derived Schiff bases have shown significant antioxidant properties in vitro (Dighade & Parikh, 2017).

Corrosion Inhibition

• Methylthiophenyl compounds related to this compound have been examined for their ability to inhibit corrosion in metals. This indicates their potential application in industrial processes and materials science (Gece & Bilgiç, 2012).